(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 2-(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indole]-1'-yl)acetonitrile
• InChI: InChI=1S/C15H16N2O3/c1-10-4-5-11(2)13-12(10)15(19-8-3-9-20-15)14(18)17(13)7-6-16/h4-5H,3,7-9H2,1-2H3
• InChI Key: FJXJGDHEXFEMSM-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=C1)C)N(C(=O)C23OCCCO3)CC#N

Description

(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile, also known as DOI, is a selective agonist for the serotonin 5-HT2A receptor. It has been widely used in scientific research as a tool to study the mechanism of action of this receptor and its role in various physiological and pathological processes.

Scientific Research Applications

(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been widely used in scientific research as a tool to study the mechanism of action of the serotonin 5-HT2A receptor. It has been shown to induce hallucinations and altered states of consciousness in humans, which has led to its use in the study of the neural basis of perception and cognition. (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has also been used to investigate the role of the 5-HT2A receptor in various physiological and pathological processes, such as anxiety, depression, schizophrenia, and addiction.

Mechanism of Action

(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile acts as a selective agonist for the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Upon binding to the receptor, (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile activates downstream signaling pathways that lead to the modulation of neuronal activity and neurotransmitter release. The exact mechanism of (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile's action is not fully understood, but it is thought to involve the activation of intracellular signaling cascades, such as the phospholipase C and protein kinase C pathways.
Biochemical and Physiological Effects:
(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been shown to induce a wide range of biochemical and physiological effects, such as the modulation of neuronal activity, neurotransmitter release, and gene expression. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its psychoactive effects. (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has also been shown to modulate the activity of various ion channels, such as the NMDA receptor, which may contribute to its hallucinogenic effects.

Advantages and Limitations for Lab Experiments

(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has several advantages as a tool for scientific research, such as its high selectivity for the 5-HT2A receptor, which allows for the specific modulation of this receptor without affecting other receptors. It also has a long half-life, which allows for prolonged effects and easier experimental manipulation. However, (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile also has several limitations, such as its potential for inducing hallucinations and altered states of consciousness, which may complicate experimental interpretation. It also has limited solubility in aqueous solutions, which may require the use of organic solvents and affect experimental conditions.

Future Directions

The use of (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile in scientific research is still ongoing, and several future directions can be identified. One direction is the investigation of the role of the 5-HT2A receptor in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, and bipolar disorder. Another direction is the development of more selective and potent agonists and antagonists for the 5-HT2A receptor, which may have therapeutic potential. Finally, the use of (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile in combination with other drugs or therapies may provide new insights into the complex interactions between the serotonin system and other neurotransmitter systems.

Synthesis Methods

(4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile can be synthesized using a multi-step process that involves the reaction of tryptamine with a ketone, followed by a spirocyclization reaction. The final step involves the reaction of the resulting spiro compound with acetonitrile. The yield of (4',7'-dimethyl-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile can be improved by optimizing the reaction conditions, such as the use of a suitable catalyst and solvent.